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Compound of Interest

Compound Name: Furaltadone-D5

Cat. No.: B581164 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

Furaltadone-D5, a deuterated nitrofuran antibiotic, is paramount due to its potential health

hazards. This guide provides essential safety and logistical information, including operational

and disposal plans, to ensure minimal exposure and maintain a safe laboratory environment.

Furaltadone is classified as a hazardous substance, a suspected carcinogen, and can cause

skin and eye irritation.[1][2][3]

Hazard Identification and Classification
Furaltadone-D5 presents several health risks that necessitate careful handling. The compound

is classified with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[3]

Skin Irritation: Causes skin irritation.[1][3]

Eye Irritation: Causes serious eye irritation.[1][3]

Skin Sensitization: May cause an allergic skin reaction.[1]

Carcinogenicity: Classified by IARC as Group 2B, possibly carcinogenic to humans.[2]
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Hazard Classification GHS Category

Acute toxicity, oral Category 4

Skin irritation Category 2

Serious eye irritation Category 2

Skin sensitisation Category 1

Carcinogenicity IARC Group 2B

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with Furaltadone-D5.

The following table outlines the required PPE for various laboratory activities involving this

compound.

Activity Required Personal Protective Equipment

Handling Solid Compound (Weighing,

Aliquoting)

Double chemotherapy gloves (ASTM D6978

compliant), disposable gown (polyethylene-

coated polypropylene), N95 respirator, safety

goggles, and face shield.[4][5][6]

Handling Solutions (Dissolving, Diluting)

Double nitrile gloves, disposable gown, safety

goggles, and face shield. Work within a certified

chemical fume hood.

Administering to Animals
Double nitrile gloves, disposable gown, safety

goggles, and face shield.

Waste Disposal
Double nitrile gloves, disposable gown, and

safety goggles.

Operational Procedures
Adherence to strict operational protocols is essential to prevent contamination and exposure.

1. Preparation and Weighing:
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Conduct all work with solid Furaltadone-D5 within a certified chemical fume hood or a

powder containment hood to avoid dust generation.[2]

Use dedicated equipment (spatulas, weigh boats) for handling the compound.

Clean all surfaces and equipment with an appropriate solvent (e.g., alcohol) after use to

decontaminate.[3]

2. Dissolving the Compound:

Prepare solutions within a chemical fume hood.

Add the solvent to the weighed Furaltadone-D5 slowly to avoid splashing.

Ensure the container is securely capped before mixing.

3. Spill Management:

Minor Spills (Solid): Do NOT use wet methods for cleanup. Use dry cleanup procedures to

avoid generating dust.[2] Carefully sweep or vacuum the material into a sealed container for

disposal.

Minor Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand) and place

it in a sealed container for disposal.

Major Spills: Evacuate the area and follow institutional emergency procedures.

Disposal Plan
All waste contaminated with Furaltadone-D5 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including empty containers, used PPE,

and cleaning materials, in a clearly labeled, sealed hazardous waste container. Puncture

empty containers to prevent reuse.[2]

Liquid Waste: Collect all solutions containing Furaltadone-D5 in a labeled, sealed

hazardous waste container. Do not pour down the drain.[1]
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Disposal: All waste must be handled and disposed of in accordance with local, state, and

federal regulations.[2]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Furaltadone-D5 in a

laboratory setting, emphasizing safety at each step.
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Furaltadone-D5 Handling Workflow
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Caption: Workflow for safe handling of Furaltadone-D5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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